Cas no 1795191-20-6 (N-cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide)

• Product Name: N-cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide
• CAS No: 1795191-20-6
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5405107
• Update Time: 2025-05-18

N-cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopentyl-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]oxamide
• Ethanediamide, N1-cyclopentyl-N2-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-
• N-cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide

• Inchi： 1S/C18H26N2O4/c1-13-6-8-14(9-7-13)16(24-11-10-21)12-19-17(22)18(23)20-15-4-2-3-5-15/h6-9,15-16,21H,2-5,10-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： GSUSAZUYBBVQLR-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NCC(OCCO)C1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide

N-Cyclopentyl-N'-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)Ethyl]Ethanedi amide: A Comprehensive Overview

N-Cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide, commonly referred to by its CAS number 1795191-20-6, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a cyclopentyl group, a hydroxyethoxy moiety, and a 4-methylphenyl group within its ethanediamide framework. Recent studies have highlighted its potential in various fields, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-Cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide is notable for its functional groups, which contribute to its versatile chemical properties. The ethanediamide backbone provides a platform for hydrogen bonding, while the cyclopentyl group adds stability and rigidity to the molecule. The hydroxyethoxy group introduces hydrophilic characteristics, enhancing the compound's solubility in polar solvents. These properties make it an ideal candidate for use in drug delivery systems, where solubility and stability are critical factors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-Cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide. Researchers have developed novel methodologies that optimize reaction conditions, such as temperature and catalyst selection, to achieve higher yields and purities. These improvements not only enhance the commercial viability of the compound but also pave the way for its application in more specialized areas.

In the pharmaceutical sector, N-Cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide has shown promise as a precursor for bioactive molecules. Its ability to form stable amides with various carboxylic acids makes it a valuable intermediate in drug synthesis. For instance, studies have demonstrated its potential in the development of antiviral agents, where its structural flexibility allows for the creation of molecules with specific biological activities.

Beyond pharmaceuticals, this compound has found applications in materials science. Its unique combination of hydrophilic and hydrophobic groups makes it suitable for use in polymer chemistry. Researchers have explored its role as a building block for polyamides and other advanced materials, leveraging its ability to form strong intermolecular bonds. These materials exhibit improved mechanical properties and thermal stability, making them attractive for use in high-performance applications.

The environmental impact of N-Cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide has also been a focus of recent studies. Scientists have investigated its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that under controlled conditions, the compound can undergo biodegradation without posing significant risks to aquatic ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, N-Cyclopentyl-N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]ethanediamide (CAS No. 1795191-20-6) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.